Cas no 2137665-08-6 (2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole)

• Product Name: 2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole
• CAS No: 2137665-08-6
• MF: C₁₂H₂₃NS₂Si
• MW: 273.533221483231
• CID: 6190382
• PubChem ID: 165481188
• Update Time: 2025-08-05

2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole
• EN300-1085603
• 2-(propan-2-yl)-4-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3-thiazole
• 2137665-08-6

• Inchi： 1S/C12H23NS2Si/c1-10(2)12-13-11(9-15-12)8-14-6-7-16(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： GJDIOZXCKPIODY-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(C(C)C)=N1)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 273.10411862g/mol
• Monoisotopic Mass: 273.10411862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole

2-(Propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole: A Comprehensive Overview

The compound 2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole, identified by the CAS number 2137665-08-6, is a fascinating molecule with a diverse range of applications in modern chemistry. This thiazole derivative has garnered significant attention due to its unique structural features and promising properties. In this article, we delve into the chemical structure, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents attached to the thiazole ring include a propan-2-yl group at position 2 and a {2-(trimethylsilyl)ethylsulfanyl}methyl group at position 4. These substituents confer unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and materials science. The presence of the trimethylsilyl group in this compound adds a layer of complexity to its reactivity, enabling it to participate in a wide array of chemical transformations. For instance, the silyl group can act as a protecting group in organic synthesis or serve as a directing group in catalytic processes.

The synthesis of 2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole typically involves multi-step reactions, often starting from readily available starting materials such as thioureas or thioamides. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity of the final product.

In terms of applications, this compound has shown potential in several fields. In pharmaceutical chemistry, it has been explored as a building block for constructing bioactive molecules with anti-inflammatory and antioxidant properties. Additionally, its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry and catalysis.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thiazole ring exhibits significant aromaticity, which contributes to its stability and reactivity in various chemical environments.

In conclusion, 2-(propan-2-yl)-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in contemporary chemical research and development.